3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde

• IUPAC Name: 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde
• InChI: InChI=1S/C15H13N3O5/c1-2-23-14-7-10(9-19)6-13(15(14)20)17-16-11-4-3-5-12(8-11)18(21)22/h3-9,20H,2H2,1H3
• InChI Key: PPBOPPADCCPTEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1O)N=NC2=CC(=CC=C2)[N+](=O)[O-])C=O
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol
• Solubility: 4.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a diazo compound that is synthesized through a specific method and has unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde involves the release of nitric oxide upon exposure to light. Nitric oxide is a potent vasodilator and has been shown to have various physiological effects, including the regulation of blood pressure and the immune system. The release of nitric oxide from 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde can be controlled using light, which makes it a useful tool in various scientific research applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde are primarily due to the release of nitric oxide. Nitric oxide has been shown to have various effects on the body, including the relaxation of smooth muscle and the regulation of blood flow. Additionally, it has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde in lab experiments is its ability to release nitric oxide upon exposure to light. This allows for the controlled release of nitric oxide, which can be useful in various scientific research applications. However, one of the limitations of using this compound is its instability in aqueous solutions, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the use of 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde in scientific research. One potential application is in the development of new photodynamic therapies for cancer treatment. Additionally, it could be used as a tool for studying the physiological effects of nitric oxide in various biological systems. Finally, further research could be conducted to improve the stability of the compound in aqueous solutions, which could expand its potential applications in lab experiments.
Conclusion:
In conclusion, 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde is a unique chemical compound that has potential applications in various scientific research fields. Its ability to release nitric oxide upon exposure to light makes it a useful tool in the development of new therapies and in the study of physiological effects. While it has some limitations, further research could expand its potential applications and improve its stability in aqueous solutions.

Synthesis Methods

The synthesis of 3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde involves the reaction of 3-nitrobenzenediazonium chloride with 3-ethoxy-4-hydroxybenzaldehyde in the presence of a catalyst. This reaction results in the formation of a yellow-orange precipitate, which is then purified using recrystallization techniques. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

3-ethoxy-4-hydroxy-5-[(3-nitrophenyl)diazenyl]benzaldehyde has various scientific research applications due to its unique properties. It has been used as a reagent in the synthesis of various organic compounds, including azo dyes, which are widely used in the textile industry. Additionally, it has been used as a fluorescent probe for the detection of metal ions and as a photosensitizer in photodynamic therapy for cancer treatment.